Cas no 1805549-15-8 (6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol
• CAS No: 1805549-15-8
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896514
• Update Time: 2025-07-14

6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-3-6(9(10)11)12-7(4-13)8(5)14-2/h3,9,13H,4H2,1-2H3
• InChI Key： WUYQISNQXKZDAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C(CO)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol

Introduction to 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol (CAS No. 1805549-15-8)

6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805549-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a secondary methyl group, along with a hydroxymethyl (–CH₂OH) moiety at the 2-position, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol makes it a versatile intermediate in synthetic chemistry. The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. In contrast, the methoxy and methyl groups contribute to the overall lipophilicity and electronic distribution of the molecule, influencing its interactions with enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of these functional groups in 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol has positioned it as a promising scaffold for developing novel therapeutic agents. Specifically, studies have highlighted its potential in inhibiting various enzymatic pathways and interacting with biological targets relevant to inflammatory diseases, infectious disorders, and oncological conditions.

One of the most compelling aspects of this compound is its role in drug discovery efforts aimed at addressing unmet medical needs. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced toxicity. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, demonstrating promising results in preclinical models by modulating key signaling pathways such as NF-κB and MAPK. The difluoromethyl group plays a critical role in these interactions by improving binding affinity to target proteins.

The synthetic accessibility of 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol also contributes to its significance in research applications. Advances in synthetic methodologies have enabled the efficient preparation of this compound and its analogs, facilitating rapid screening for biological activity. This has been particularly valuable in high-throughput screening (HTS) campaigns where large libraries of compounds are evaluated for their potential therapeutic effects.

Recent publications have underscored the importance of pyridine derivatives in developing next-generation therapeutics. A notable study published in the Journal of Medicinal Chemistry described the use of 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol as a key intermediate in synthesizing novel kinase inhibitors. These inhibitors targeted aberrant signaling pathways implicated in cancer progression, demonstrating potent activity in cellular assays. The structural features of this compound were instrumental in optimizing binding interactions with protein kinases, leading to improved drug-like properties.

The agrochemical sector has also recognized the potential of this compound as a precursor for developing novel pesticides and crop protection agents. Pyridine-based molecules are well-documented for their efficacy in controlling pests and diseases while maintaining environmental safety profiles. Researchers have explored derivatives of 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol for their herbicidal and fungicidal activities, highlighting its versatility beyond pharmaceutical applications.

From a chemical synthesis perspective, the preparation of 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol involves multi-step reactions that showcase modern organic chemistry techniques. Key synthetic strategies include nucleophilic substitution reactions, cross-coupling processes such as Suzuki or Buchwald-Hartwig couplings, and protecting group strategies to ensure regioselective functionalization. These synthetic approaches not only highlight the compound's complexity but also demonstrate the ingenuity required to produce such molecules with high purity and yield.

The analytical characterization of this compound is equally critical for ensuring its quality and consistency in research applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity levels. These analytical methods provide robust data that support further biological evaluation and commercialization efforts.

The future prospects for 6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol are promising, given its diverse structural features and potential applications across multiple industries. Continued research efforts are expected to uncover new therapeutic uses and optimize synthetic routes for large-scale production. Collaborative initiatives between academia and industry will likely drive innovation by leveraging computational modeling and artificial intelligence tools to accelerate drug discovery pipelines.

In conclusion,6-(Difluoromethyl)-3-methoxy-4-methylpyridine-2-methanol (CAS No. 1805549-15-8) represents a significant compound in modern chemical research with far-reaching implications for pharmaceuticals and agrochemicals alike. Its unique structural attributes make it an invaluable tool for developing novel therapeutics targeting various diseases while demonstrating adaptability across different chemical synthesis methodologies.